Cas no 769-69-7 (4,1-Benzothiazepine)

4,1-Benzothiazepine structure
4,1-Benzothiazepine structure
Product Name:4,1-Benzothiazepine
CAS No:769-69-7
MF:C9H7NS
MW:161.223580598831
CID:4180761
PubChem ID:23290975
Update Time:2025-04-24

4,1-Benzothiazepine Chemical and Physical Properties

Names and Identifiers

    • 4,1-Benzothiazepine
    • DTXSID101315746
    • SCHEMBL5934901
    • 769-69-7
    • Inchi: 1S/C9H7NS/c1-2-4-9-8(3-1)7-11-6-5-10-9/h1-7H
    • InChI Key: IIFAAUCAJOOMJH-UHFFFAOYSA-N
    • SMILES: S1C=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 161.02992040g/mol
  • Monoisotopic Mass: 161.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 37.7Ų
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